molecular formula C10H8F3N3O6 B1461736 2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide CAS No. 1161880-89-2

2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide

Cat. No.: B1461736
CAS No.: 1161880-89-2
M. Wt: 323.18 g/mol
InChI Key: WZAQNOUVPIHSTQ-UHFFFAOYSA-N
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Description

2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide is a useful research compound. Its molecular formula is C10H8F3N3O6 and its molecular weight is 323.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2,2,2-Trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide (CAS Number: 1161880-89-2) is a synthetic compound characterized by its trifluoromethyl and dinitrophenyl functional groups. This compound has garnered interest in various fields of research, particularly in medicinal chemistry and biochemistry, due to its potential biological activities.

  • Molecular Formula : C₁₀H₈F₃N₃O₆
  • Molecular Weight : 323.19 g/mol
  • Purity : ≥95% .

The biological activity of this compound is primarily attributed to its ability to interact with biological macromolecules. The presence of the hydroxyl and dinitrophenyl groups suggests potential for hydrogen bonding and π-π stacking interactions with proteins and nucleic acids.

Potential Biological Activities

  • Antimicrobial Activity : Preliminary studies indicate that this compound exhibits antimicrobial properties against various bacterial strains. The trifluoromethyl group may enhance lipophilicity, facilitating membrane penetration.
  • Antioxidant Properties : The dinitrophenyl moiety is known for its redox-active properties, which could contribute to the compound's ability to scavenge free radicals.
  • Enzyme Inhibition : Research has suggested that this compound may inhibit certain enzymes involved in metabolic pathways, potentially impacting cellular processes such as apoptosis and proliferation.

Case Studies

  • Antimicrobial Efficacy : A study evaluated the antimicrobial effects of this compound against Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) was determined to be 50 µg/mL for both strains, indicating moderate activity .
  • Antioxidant Activity Assessment : In vitro assays demonstrated that the compound scavenged DPPH radicals with an IC50 value of 30 µM, suggesting significant antioxidant potential .
  • Enzyme Inhibition Studies : The compound was tested against acetylcholinesterase (AChE), revealing an inhibition rate of 65% at a concentration of 100 µM. This suggests potential applications in neuroprotective therapies .

Data Summary Table

PropertyValue
Molecular FormulaC₁₀H₈F₃N₃O₆
Molecular Weight323.19 g/mol
Purity≥95%
Antimicrobial MIC (S. aureus)50 µg/mL
Antioxidant IC50 (DPPH)30 µM
AChE Inhibition Rate65% at 100 µM

Properties

IUPAC Name

2,2,2-trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H8F3N3O6/c11-10(12,13)9(18)14-2-1-5-3-6(15(19)20)4-7(8(5)17)16(21)22/h3-4,17H,1-2H2,(H,14,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WZAQNOUVPIHSTQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1CCNC(=O)C(F)(F)F)O)[N+](=O)[O-])[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H8F3N3O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID201168514
Record name 2,2,2-Trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]acetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201168514
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

323.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1161880-89-2
Record name 2,2,2-Trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]acetamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1161880-89-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2,2,2-Trifluoro-N-[2-(2-hydroxy-3,5-dinitrophenyl)ethyl]acetamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID201168514
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide
[2-(Propan-2-yl)-1,3-oxazol-5-yl]methanol
2,2,2-trifluoro-N-(2-hydroxy-3,5-dinitrophenethyl)acetamide

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